N-(1-Thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)quinoxaline-6-carboxamide

• IUPAC Name: N-(1-thieno[3,2-d]pyrimidin-4-ylazetidin-3-yl)quinoxaline-6-carboxamide
• InChI: InChI=1S/C18H14N6OS/c25-18(11-1-2-13-15(7-11)20-5-4-19-13)23-12-8-24(9-12)17-16-14(3-6-26-16)21-10-22-17/h1-7,10,12H,8-9H2,(H,23,25)
• InChI Key: FIDXBUCMBABZNW-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC=NC3=C2SC=C3)NC(=O)C4=CC5=NC=CN=C5C=C4
• Molecular Formula: C18H14N6OS
• Molecular Weight: 362.4 g/mol

Description

Thieno[3,2-d]pyrimidines represent an important class of chemical compounds with diverse biological activities. One of the amuvatinib derivatives, N-(2H-1,3-benzodioxol-5-yl)-4-{thieno[3,2-d]pyrimidin-4-yl}piperazine-1-carboxamide, termed compound 6, was found to be efficacious in tumor cells experiencing glucose starvation.

Synthesis Analysis

The most common synthetic methods of thieno[3,2-d]pyrimidin-4-ones involve cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal.

Molecular Structure Analysis

The molecular structure of thieno[3,2-d]pyrimidines is complex and can be modified in various ways to yield different derivatives.

Chemical Reactions Analysis

Thieno[3,2-d]pyrimidin-4-amines have been found to inhibit Cytochrome bd oxidase (Cyt-bd), an attractive drug target in Mycobacterium tuberculosis.

Physical And Chemical Properties Analysis

The physical and chemical properties of thieno[3,2-d]pyrimidin-4-amines can vary greatly depending on the specific derivative and its functional groups.

Mechanism of Action

The mechanism of action of thieno[3,2-d]pyrimidin-4-amines involves the inhibition of Cyt-bd, especially in the context of developing a drug combination targeting energy metabolism.

Future Directions

The future directions in the research of thieno[3,2-d]pyrimidin-4-amines could involve further exploration of their biological activities and potential applications in drug development.